Cas no 2827-42-1 (1,3,5-Triazine-2,4-diamine,6-(4-morpholinyl)-)

2827-42-1 structure
Product name:1,3,5-Triazine-2,4-diamine,6-(4-morpholinyl)-
1,3,5-Triazine-2,4-diamine,6-(4-morpholinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Triazine-2,4-diamine,6-(4-morpholinyl)-
- 6-morpholin-4-yl-1,3,5-triazine-2,4-diamine
- 2,4-diamino-6-morpholino-1,3,5-triazine
- 2,4-Diamino-6-morpholino-s-triazine
- 2-morpholino-4,6-diamino-1,3,5-triazine
- 2-Morpholino-4,6-diamino-s-triazin
- 6-morpholin-4-yl-[1,3,5]triazine-2,4-diamine
- 6-Morpholino-[1,3,5]triazin-2,4-diyldiamin
- 6-morpholino-[1,3,5]-triazine-2,4-diamine
- AC1L3XH3
- AI3-51014
- BRN 0212788
- ENT 51014
- NSC93044
- s-Triazine, 2,4-diamino-6-morpholino-
- 4-27-00-00599 (Beilstein Handbook Reference)
- s-Triazine,4-diamino-6-morpholino-
- 2827-42-1
- Z1198149206
- AKOS006275117
- AI 3-51014
- DTXSID90182521
- NCIOpen2_001593
- UNII-QHE8R61JFP
- NSC 93044
- 1,3,5-Triazine-2,4-diamine, 6-(4-morpholinyl)-
- 6-(4-MORPHOLINYL)-1,3,5-TRIAZINE-2,4-DIAMINE
- ENT-51014
- 1,5-Triazine-2,4-diamine, 6-(4-morpholinyl)-
- QHE8R61JFP
- NSC-93044
- SCHEMBL1396153
-
- Inchi: InChI=1S/C7H12N6O/c8-5-10-6(9)12-7(11-5)13-1-3-14-4-2-13/h1-4H2,(H4,8,9,10,11,12)
- InChI Key: SDSUSOOLEPDQPJ-UHFFFAOYSA-N
- SMILES: NC1N=C(N)N=C(N2CCOCC2)N=1
Computed Properties
- Exact Mass: 196.10746
- Monoisotopic Mass: 196.107259
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 103
- XLogP3: -0.6
Experimental Properties
- Density: 1.432
- Boiling Point: 512.2°Cat760mmHg
- Flash Point: 263.6°C
- Refractive Index: 1.664
- PSA: 103.18
- LogP: 0.10000
1,3,5-Triazine-2,4-diamine,6-(4-morpholinyl)- Related Literature
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Fan Yang,Xiurong Yang Analyst, 2014,139, 6122-6125
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Myriam Linke,Norifumi Fujita,Jean-Claude Chambron,Valérie Heitz,Jean-Pierre Sauvage New J. Chem., 2001,25, 790-796
-
Alastair J. Florence CrystEngComm, 2013,15, 2174-2174
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Sawanta S. Mali,Jyoti V. Patil,Chang Kook Hong J. Mater. Chem. A, 2019,7, 10246-10255
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Yuhang Guo,Zhihong Yang,Yan Cheng,Luyuan Pual Wang,Baoshan Zhang,Yue Zhao,Zhichuan J. Xu,Guangbin Ji J. Mater. Chem. C, 2017,5, 491-512
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